SB-205384

• CAS: 207727-26-2
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol
• InChI: InChI=1S/C17H18N2O3S/c1-3-4-7-22-17(21)13-9(2)19-16-14(15(13)18)11-6-5-10(20)8-12(11)23-16/h10,20H,5-8H2,1-2H3,(H2,18,19)
• InChIKey: JDTZAGLGBRRCJT-UHFFFAOYSA-N

SB-205384: GABAA PAM with Unique Kinetics and Subunit Selectivity

SB-205384 (CAS 207727-26-2, also registered as 160296-13-9) is a non-benzodiazepine positive allosteric modulator (PAM) of γ-aminobutyric acid type A (GABAA) receptors. It belongs to the thienopyridine ester chemical class and is structurally distinct from benzodiazepines [1]. Unlike classical benzodiazepine-site modulators, SB-205384 exerts its primary effect by prolonging the decay half-life of GABA-evoked chloride currents rather than potentiating the peak current amplitude [2]. Its functional modulation is restricted to GABAA receptors containing α3, α5, or α6 subunits co-expressed with β and γ subunits, with minimal activity at α1- or α2-containing receptor isoforms [1][3]. This constrained subunit selectivity, combined with a non-benzodiazepine binding site, defines its utility as a pharmacological tool for dissecting α3/α5/α6-mediated GABAergic signaling.

Decay-prolonging kinetic mechanism, not peak amplitude

Subunit selectivity: α3/α5/α6-active; α1/α2-sparing

Non-benzodiazepine site; flumazenil-insensitive modulation

• [1] Heidelberg LS, Warren JW, Fisher JL. SB-205384 is a positive allosteric modulator of recombinant GABAA receptors containing rat α3, α5, or α6 subunit subtypes coexpressed with β3 and γ2 subunits. J Pharmacol Exp Ther. 2013 Oct;347(1):235-241. doi:10.1124/jpet.113.207324. PMID: 23902941. View Source
• [2] Meadows HJ, Harries MH, Thompson M, Benham CD. Effect of SB-205384 on the decay of GABA-activated chloride currents in granule cells cultured from rat cerebellum. Br J Pharmacol. 1997 Aug;121(7):1334-1338. doi:10.1038/sj.bjp.0701251. PMID: 9257911. View Source
• [3] Meadows HJ, Kumar CS, Pritchett DB, Blackburn TP, Benham CD. SB-205384: a GABAA receptor modulator with novel mechanism of action that shows subunit selectivity. Br J Pharmacol. 1998 Mar;123(6):1253-1259. doi:10.1038/sj.bjp.0701721. PMID: 9559912. View Source

Why Generic Modulators Fail for SB-205384 Subunit Studies

Functional substitution of SB-205384 with other GABAA PAMs—including classical benzodiazepines, zolpidem, or α2/α3-preferring ligands such as SL-651,498 and TP003—is not scientifically valid because no other widely available tool compound combines SB-205384's three defining features: (i) a primary kinetic effect on current decay rather than amplitude potentiation [1], (ii) an α1/α2-sparing selectivity profile that uniquely includes α6-containing receptors [2], and (iii) binding to a site that is insensitive to the benzodiazepine antagonist flumazenil [2]. Zolpidem, for example, potentiates peak current rather than decay at α3β2γ2 receptors and acts primarily through α1-containing isoforms [3]. TP003 and SL-651,498 show functional activity at α2-containing receptors and bind to the benzodiazepine site, making them unsuitable for experiments requiring α6-selective modulation or benzodiazepine-site independence [4]. Each of these differences directly impacts the interpretation of experiments where subunit-specific modulation of inhibitory tone is the critical variable.

SB-205384: prolongs decay half-life

Zolpidem: potentiates peak current

Mechanisms not directly interchangeable

SB-205384: α6-inclusive, α1/α2-sparing

TP003 / SL-651498: α2-active, BZD-site

Subunit profiles may not transfer

SB-205384: flumazenil-insensitive

BZD-site ligands: flumazenil-antagonized

Binding-site orthogonality limits cross-use

• [1] Meadows HJ, Harries MH, Thompson M, Benham CD. Effect of SB-205384 on the decay of GABA-activated chloride currents in granule cells cultured from rat cerebellum. Br J Pharmacol. 1997 Aug;121(7):1334-1338. doi:10.1038/sj.bjp.0701251. PMID: 9257911. View Source
• [2] Heidelberg LS, Warren JW, Fisher JL. SB-205384 is a positive allosteric modulator of recombinant GABAA receptors containing rat α3, α5, or α6 subunit subtypes coexpressed with β3 and γ2 subunits. J Pharmacol Exp Ther. 2013 Oct;347(1):235-241. doi:10.1124/jpet.113.207324. PMID: 23902941. View Source
• [3] Meadows HJ, Kumar CS, Pritchett DB, Blackburn TP, Benham CD. SB-205384: a GABAA receptor modulator with novel mechanism of action that shows subunit selectivity. Br J Pharmacol. 1998 Mar;123(6):1253-1259. doi:10.1038/sj.bjp.0701721. PMID: 9559912. View Source
• [4] Fischer BD, Atack JR, Platt DM, Reynolds DS, Dawson GR, Rowlett JK. TP003 is a non-selective benzodiazepine site agonist that induces anxiolysis via α2GABAA receptors. Neuropharmacology. 2018 Dec;143:71-78. doi:10.1016/j.neuropharm.2018.09.027. PMID: 30253287. View Source

Quantitative Differentiation Evidence for SB-205384

Kinetic Mechanism: Prolonged Current Decay vs. Zolpidem

SB-205384 exerts its primary modulatory effect by slowing the decay rate of GABA-evoked currents, in contrast to most GABAA modulators that primarily potentiate peak current amplitude. In rat cerebellar granule cells, SB-205384 increased the half-life of decay approximately 10-fold compared with control responses at the highest concentration tested, without increasing the maximum current evoked by saturating GABA (100 μM) [1]. A direct head-to-head comparison performed in the same study (Meadows et al., 1998) demonstrated that zolpidem, a benzodiazepine-site modulator, did not significantly slow decay rates of GABAA currents in Xenopus oocytes expressing the human α3β2γ2 subunit combination, whereas SB-205384 produced robust decay slowing on this same subunit combination [2]. This confirms that the kinetic mechanism of SB-205384 is both mechanistically distinct from benzodiazepine-site modulators and subunit-dependent.

Kinetic mechanism

Head-to-head

~10-fold increase in decay half-life vs. control zolpidem: no significant decay slowing

Supports decay-prolonging mechanism distinct from peak-potentiation

Rat cerebellar granule cells, whole-cell patch clamp

Evidence Dimension	Effect on GABAA current decay half-life
Target Compound Data	SB-205384: ~10-fold increase in decay half-life at highest concentration tested (rat cerebellar granule cells, whole-cell patch clamp) [1]; robust decay slowing on human α3β2γ2 receptors in Xenopus oocytes [2]
Comparator Or Baseline	Zolpidem (benzodiazepine-site modulator): no significant slowing of decay rates on α3β2γ2 receptors in Xenopus oocytes [2]; control (GABA alone) decay half-life baseline [1]
Quantified Difference	SB-205384 produces ~10-fold prolongation of decay half-life vs. control; zolpidem produces no significant decay slowing on α3β2γ2 (qualitatively absent effect)
Conditions	Rat cerebellar granule cell cultures, whole-cell patch clamp (Meadows et al., 1997); human GABAA subunits expressed in Xenopus oocytes, two-electrode voltage clamp (Meadows et al., 1998)

Why This Matters

For researchers studying inhibitory postsynaptic current duration or tonic inhibition, SB-205384 is the only commercially available tool that selectively prolongs current decay without potentiating peak amplitude at α3/α5/α6-containing receptors, making it irreplaceable for kinetic mechanism studies.

• [1] Meadows HJ, Harries MH, Thompson M, Benham CD. Effect of SB-205384 on the decay of GABA-activated chloride currents in granule cells cultured from rat cerebellum. Br J Pharmacol. 1997 Aug;121(7):1334-1338. doi:10.1038/sj.bjp.0701251. PMID: 9257911. View Source
• [2] Meadows HJ, Kumar CS, Pritchett DB, Blackburn TP, Benham CD. SB-205384: a GABAA receptor modulator with novel mechanism of action that shows subunit selectivity. Br J Pharmacol. 1998 Mar;123(6):1253-1259. doi:10.1038/sj.bjp.0701721. PMID: 9559912. View Source

Subunit Selectivity Hierarchy: α6 > α3 > α5 with α1 Sparing

Heidelberg et al. (2013) performed the first comprehensive characterization of SB-205384 across all six α subunit subtypes co-expressed with β3 and γ2L in Xenopus oocytes. SB-205384 potentiated receptors containing α3, α5, and α6 subunits, with α6 conferring the greatest sensitivity. The EC50 values for potentiation of the GABA response were: 280.4 ± 23.7 nM for α6β3γ2L (n=6, peak potentiation 531.9 ± 97.7%), 695.5 ± 156.0 nM for α3β3γ2L (n=5, peak potentiation 359.6 ± 42.9%), and 730.0 ± 200.0 nM for α5β3γ2L (n=4, peak potentiation 389.2 ± 11.0%). The least sensitive isoform, α1β3γ2L, had an EC50 of 1.73 ± 0.49 μM (peak potentiation 209.4 ± 11.2%, n=4). The log EC50 for α6 was significantly different from α1 (P ≤ 0.001), α3 (P ≤ 0.05), and α5 (P ≤ 0.05). Receptors containing α2 or α4 showed no significant potentiation at the tested concentration (0.3 μM) [1]. This establishes a 6.2-fold selectivity window between α6 (highest sensitivity) and α1 (lowest sensitivity among responsive isoforms).

Subunit EC50 hierarchy

Head-to-head

α6 EC50 280 nM α3 696 nM α5 730 nM α1 1.73 µM α2/α4: no potentiation

Supports α6 > α3 > α5 potency rank; α1-sparing

Recombinant αβ3γ2L in Xenopus oocytes

Evidence Dimension	EC50 for potentiation of GABA-evoked current on recombinant GABAA receptors with defined α subunit composition
Target Compound Data	SB-205384 EC50: α6β3γ2L = 280.4 ± 23.7 nM; α3β3γ2L = 695.5 ± 156.0 nM; α5β3γ2L = 730.0 ± 200.0 nM; α1β3γ2L = 1.73 ± 0.49 μM; α2β3γ2L and α4β3γ2L = no significant potentiation at 0.3 μM [1]
Comparator Or Baseline	Within-compound selectivity: α6 vs. α1 EC50 ratio = 6.2-fold; α2/α4-containing receptors serve as insensitive baselines (no significant effect at 0.3 μM) [1]
Quantified Difference	EC50 α6 / EC50 α1 = 280 nM / 1730 nM = 6.2-fold; α6 peak potentiation (532%) vs. α1 peak potentiation (209%) = 2.5-fold greater efficacy at α6
Conditions	Recombinant rat GABAA receptors co-expressed with β3 and γ2L in Xenopus oocytes; two-electrode voltage clamp; GABA EC20 concentration used for potentiation measurements

Why This Matters

This quantitative selectivity hierarchy, particularly the α6 > α3 > α5 ranking and the α1/α2/α4-sparing profile, is unique among commercially available GABAA PAMs. No other compound offers this pattern of subunit preference, making SB-205384 essential for studies targeting α6-containing receptors, which are predominantly expressed in cerebellar granule cells.

• [1] Heidelberg LS, Warren JW, Fisher JL. SB-205384 is a positive allosteric modulator of recombinant GABAA receptors containing rat α3, α5, or α6 subunit subtypes coexpressed with β3 and γ2 subunits. J Pharmacol Exp Ther. 2013 Oct;347(1):235-241. doi:10.1124/jpet.113.207324. PMID: 23902941. View Source

Non-Benzodiazepine Binding Site: Flumazenil Insensitivity

Heidelberg et al. (2013) demonstrated that co-application of the benzodiazepine-site antagonist flumazenil (Ro15-1788, 10 μM) did not alter the modulatory effect of SB-205384 on α3β3γ2L receptors. The average enhancement by 0.3 μM SB-205384 alone was 202.9 ± 4.9%, and with 10 μM flumazenil this was 204.4 ± 8.5% (n=3, P > 0.1, paired t-test) [1]. In contrast, classical benzodiazepines such as diazepam and midazolam are fully antagonized by flumazenil at the benzodiazepine binding site. This result directly confirms that SB-205384 acts through a regulatory site distinct from the high-affinity benzodiazepine binding pocket. The α1/α6 chimeric subunit experiments further suggested that the SB-205384 binding site may involve domains outside the N-terminal extracellular region where the benzodiazepine site resides [1]. The original Meadows et al. (1998) study had already established that zolpidem, a benzodiazepine-site ligand, does not mimic the kinetic signature of SB-205384 at α3β2γ2 receptors [2].

Flumazenil insensitivity

Head-to-head

SB-205384 enhancement 202.9% alone vs. 204.4% with flumazenil (P>0.1)

Supports non-BZD binding site; orthogonal modulation

α3β3γ2L, GABA EC20, flumazenil 10 µM

Evidence Dimension	Sensitivity of allosteric modulation to benzodiazepine-site blockade by flumazenil
Target Compound Data	SB-205384 (0.3 μM): 202.9 ± 4.9% enhancement alone vs. 204.4 ± 8.5% enhancement with 10 μM flumazenil (n=3, P > 0.1) on α3β3γ2L receptors [1]
Comparator Or Baseline	Classical benzodiazepines (diazepam, midazolam, zolpidem): potentiation blocked or significantly reduced by flumazenil at the benzodiazepine binding site; zolpidem showed no decay slowing on α3β2γ2 (vs. robust slowing by SB-205384) [2]
Quantified Difference	Flumazenil produces <1% change in SB-205384 modulation (not significant, P > 0.1); vs. benzodiazepine-site ligands where flumazenil produces near-complete antagonism
Conditions	Recombinant rat α3β3γ2L GABAA receptors expressed in Xenopus oocytes; two-electrode voltage clamp; GABA EC20

Why This Matters

This provides definitive evidence that SB-205384 binds to a distinct site from benzodiazepines, enabling orthogonal pharmacological manipulation in experiments where benzodiazepine-site ligands are co-applied or where benzodiazepine-site modulation must be excluded as a confounding variable.

• [1] Heidelberg LS, Warren JW, Fisher JL. SB-205384 is a positive allosteric modulator of recombinant GABAA receptors containing rat α3, α5, or α6 subunit subtypes coexpressed with β3 and γ2 subunits. J Pharmacol Exp Ther. 2013 Oct;347(1):235-241. doi:10.1124/jpet.113.207324. PMID: 23902941. View Source
• [2] Meadows HJ, Kumar CS, Pritchett DB, Blackburn TP, Benham CD. SB-205384: a GABAA receptor modulator with novel mechanism of action that shows subunit selectivity. Br J Pharmacol. 1998 Mar;123(6):1253-1259. doi:10.1038/sj.bjp.0701721. PMID: 9559912. View Source

Species-Dependent α6 Sensitivity: Rat vs. Human

Heidelberg et al. (2013) identified a single amino acid residue in loop E of the agonist binding domain as a key determinant of SB-205384 sensitivity. In rat α6 subunits, position 119 is a leucine (L119), whereas in human α6 subunits this position is an isoleucine (I119). Mutation of rat α6 L119 to isoleucine (α6L119I) significantly reduced potentiation by 0.3 μM SB-205384 [1]. Conversely, the reverse mutation in the α1 subunit (α1I120L) significantly enhanced sensitivity to SB-205384, converting a largely insensitive receptor into a responsive one, without changing GABA sensitivity (GABA EC50: α1 wild-type 18.4 ± 1.6 μM vs. α1I120L 21.0 ± 3.1 μM) [1]. The leucine at this position is shared among rat α3, α5, and α6 subunits, while other α subunits bear isoleucine. This finding has direct implications: SB-205384 will exhibit substantially higher potency at rat α6-containing receptors than at human α6-containing receptors, and this species difference must be accounted for when comparing rodent in vivo data with potential human translational predictions.

Species variation

Head-to-head

α6 Leu119 (rat): high sensitivity α6 Ile119 (human): reduced sensitivity

Species-dependent α6 response may require validation

Loop E amino acid substitution study

Evidence Dimension	Effect of single amino acid substitution (α6 L119I vs. wild-type; α1 I120L vs. wild-type) on SB-205384 potentiation
Target Compound Data	SB-205384 (0.3 μM) potentiation: significantly reduced at α6(L119I) mutant vs. wild-type rat α6; significantly enhanced at α1(I120L) mutant vs. wild-type rat α1 (which normally shows minimal sensitivity) [1]
Comparator Or Baseline	Rat α6 wild-type (Leu119) = high sensitivity (EC50 280 nM); rat α6(L119I) mutant = reduced sensitivity (mimics human α6 sequence); rat α1 wild-type (Ile120) = low sensitivity (EC50 1.73 μM); rat α1(I120L) mutant = enhanced sensitivity [1]
Quantified Difference	α6(L119I) mutation significantly reduced potentiation by 0.3 μM SB-205384 (statistically significant reduction; exact % change reported in source); α1(I120L) mutation converted a weakly responsive receptor into one with substantially enhanced SB-205384 sensitivity
Conditions	Recombinant rat GABAA receptors with site-directed mutations expressed in Xenopus oocytes; two-electrode voltage clamp; GABA EC20 for potentiation assays

Why This Matters

This molecular-level structure-activity relationship is essential for procurement decisions in translational research: laboratories using rodent models will observe robust α6-mediated effects, whereas studies using human receptors or human-derived preparations should anticipate reduced α6 sensitivity. This species differential is not shared by benzodiazepine-site modulators and is unique to SB-205384 among α6-active PAMs.

• [1] Heidelberg LS, Warren JW, Fisher JL. SB-205384 is a positive allosteric modulator of recombinant GABAA receptors containing rat α3, α5, or α6 subunit subtypes coexpressed with β3 and γ2 subunits. J Pharmacol Exp Ther. 2013 Oct;347(1):235-241. doi:10.1124/jpet.113.207324. PMID: 23902941. View Source

In Vivo Anxiolysis Without Sedation: Elevated Plus-Maze

Navarro et al. (2006) evaluated SB-205384 (0.5–4 mg/kg, i.p.) in the elevated plus-maze test in male mice. SB-205384 produced a significant increase in the frequency of entries into open arms and the time spent in open arms, along with a reduction in time spent in closed arms, compared with the vehicle control group. Increases in unprotected head-dipping and decreases in protected stretched-attend postures were also observed [1]. Importantly, this anxiolytic-like profile occurred at doses that did not produce significant sedation or impairment of locomotor activity, consistent with the α1-sparing subunit selectivity demonstrated in vitro [2]. In contrast, classical benzodiazepines such as diazepam and midazolam produce sedation and motor impairment at anxiolytic doses through their activity at α1-containing receptors [3]. Furthermore, in a zebrafish seizure model (Mundy et al., 2021), SB-205384 (as an α6-selective PAM) mitigated TETS-induced seizure-like behavior at concentrations that did not elicit sedation, whereas midazolam caused significant sedation at the concentration required to stop seizure behavior [3].

Anxiolysis without sedation

Reported

Increased open-arm exploration at 0.5–4 mg/kg, no sedation in elevated plus-maze

Supports α3-mediated anxiolytic-like effect without α1 sedation

Male mice, i.p. administration

Evidence Dimension	In vivo anxiolytic efficacy and sedation liability in rodent behavioral models and zebrafish seizure model
Target Compound Data	SB-205384 (0.5–4 mg/kg, i.p.): significant increase in open-arm entries and time, reduction in closed-arm time; anxiolytic-like profile without significant sedation or behavioral impairment (elevated plus-maze, male mice) [1]; mitigated TETS-induced seizures without sedation in larval zebrafish [3]
Comparator Or Baseline	Diazepam/midazolam (classical benzodiazepines): produce anxiolysis at doses that also cause sedation and motor impairment via α1-containing receptors; midazolam caused sedation at anti-seizure concentrations in zebrafish [3]; vehicle control for elevated plus-maze [1]
Quantified Difference	SB-205384 produces statistically significant anxiolytic-like effects at 0.5–4 mg/kg without sedation (qualitative observation across dose range); midazolam produces sedation at concentrations required for anti-seizure efficacy (direct observation in zebrafish model)
Conditions	Elevated plus-maze in male mice (Navarro et al., 2006, Psicothema); TETS-induced seizure model in 5 dpf larval zebrafish (Mundy et al., 2021, Toxicol Appl Pharmacol)

Why This Matters

The separation of anxiolytic efficacy from sedation is a critical differentiator for preclinical studies where behavioral confounds must be minimized. SB-205384 enables experimental designs requiring anxiolytic modulation without the α1-mediated sedation that limits the utility of classical benzodiazepines as tool compounds.

• [1] Navarro JF, Burón E, Martín-López M. Anxiolytic-like activity of SB-205384 in the elevated plus-maze test in mice. Psicothema. 2006 Feb;18(1):100-104. PMID: 17296016. View Source
• [2] Heidelberg LS, Warren JW, Fisher JL. SB-205384 is a positive allosteric modulator of recombinant GABAA receptors containing rat α3, α5, or α6 subunit subtypes coexpressed with β3 and γ2 subunits. J Pharmacol Exp Ther. 2013 Oct;347(1):235-241. doi:10.1124/jpet.113.207324. PMID: 23902941. View Source
• [3] Mundy PC, Pressly B, Carty DR, Yaghoobi B, Wulff H, Lein PJ. The efficacy of γ-aminobutyric acid type A receptor (GABAAR) subtype-selective positive allosteric modulators in blocking tetramethylenedisulfotetramine (TETS)-induced seizure-like behavior in larval zebrafish with minimal sedation. Toxicol Appl Pharmacol. 2021 Sep 1;426:115643. doi:10.1016/j.taap.2021.115643. View Source

Absence of Anti-Aggressive Activity: Isolation-Induced Aggression

Navarro et al. (2008) tested SB-205384 (0.5–4 mg/kg, i.p.) in the isolation-induced aggression paradigm in male mice. The results indicated that SB-205384 did not produce any significant behavioral changes across the entire dose range tested, suggesting that GABAA receptors containing the α3 subunit may not be involved in the modulation of aggression [1]. This negative finding stands in contrast to the well-documented anti-aggressive effects of compounds with activity at α1-containing GABAA receptors, including classical benzodiazepines and positive modulators targeting α1 subunits [1]. This behavioral dissociation—anxiolytic efficacy in the elevated plus-maze without anti-aggressive activity in the isolation paradigm—provides a unique pharmacological fingerprint that distinguishes SB-205384 from non-selective GABAA modulators and from α1-preferring compounds.

No anti-aggressive effect

Reported

No significant behavioral change in isolation-induced aggression model

Supports dissociation of anxiety and aggression pathways

Male mice, 0.5–4 mg/kg

Evidence Dimension	Effect on isolation-induced aggressive behavior in male mice
Target Compound Data	SB-205384 (0.5–4 mg/kg, i.p.): no significant behavioral changes in any aggression parameter measured (attack latency, number of attacks, threat postures) compared to vehicle control [1]
Comparator Or Baseline	α1-active GABAA modulators (classical benzodiazepines): significant reduction in aggressive behaviors at doses that also produce sedation; vehicle control group (saline i.p.) for SB-205384 experiments [1]
Quantified Difference	No significant change from vehicle control at any dose tested (0.5, 1, 2, 4 mg/kg); vs. benzodiazepines which reduce aggressive behavior (qualitative difference in behavioral profile)
Conditions	Isolation-induced aggression model: individually housed male mice (30 days isolation) exposed to anosmic opponents in a neutral arena, 30 min post-injection; ethopharmacological analysis of videotaped encounters (Navarro et al., 2008, Psicothema)

Why This Matters

For researchers studying the subunit-specific neurobiology of aggression, SB-205384 serves as a critical negative-control tool compound: it demonstrates that α3-containing receptor potentiation is insufficient to modulate aggressive behavior, thereby dissociating the α3 subunit's role in anxiety from aggression pathways.

• [1] Navarro JF, Burón E, Martín-López M. Effects of SB-205384, a positive modulator of alpha3-subunit-containing GABA-A receptors, on isolation-induced aggression in male mice. Psicothema. 2008 Feb;20(1):144-147. PMID: 18206077. View Source

Optimal Application Scenarios for SB-205384

α6-Containing GABAA Receptor Function in Cerebellar Studies

SB-205384 is the only commercially available GABAA PAM with quantitatively demonstrated high potency at α6-containing receptors (EC50 280 nM, the most sensitive isoform) [1]. This makes it uniquely suited for studies of extrasynaptic α6β3δ and α6β3γ2 receptors, which are predominantly expressed in cerebellar granule neurons [1]. The α6 preference, combined with its insensitivity to flumazenil (confirmed at α3β3γ2L: 202.9% vs. 204.4% enhancement with/without flumazenil) [1], enables experiments where benzodiazepine-site ligands must be excluded as confounding variables. Users should note the species-dependent sensitivity: rat α6 (Leu119) shows high sensitivity, while human α6 (Ile119) is predicted to have substantially reduced sensitivity [1].

α3-Mediated Anxiolysis Without α1 Sedation

SB-205384 enables in vivo anxiolytic studies without the sedative confound that limits classical benzodiazepine use. In the elevated plus-maze, SB-205384 (0.5–4 mg/kg, i.p.) significantly increased open-arm exploration without sedation [2]. This behavioral profile is mechanistically grounded in the compound's α1-sparing selectivity: α1-containing receptors show the lowest sensitivity (EC50 1.73 μM, 6.2-fold less sensitive than α6) [1], while α2 and α4 subtypes show no significant potentiation at 0.3 μM [1]. Researchers studying anxiety circuitry in rodents can use SB-205384 as a subunit-specific probe for α3/α5-mediated effects without engaging α1 pathways that drive sedation, ataxia, and tolerance.

Kinetic Studies of IPSC Duration with a Decay-Selective Modulator

SB-205384 is the only widely available GABAA modulator whose primary effect is prolongation of current decay half-life (~10-fold increase at saturating concentrations) rather than peak amplitude potentiation [3]. This kinetic signature is restricted to α3/α5/α6-containing receptors [1][4]. Researchers studying the impact of IPSC duration on neuronal integration, synaptic plasticity, or network oscillations can use SB-205384 to selectively manipulate decay kinetics in specific neuronal populations without confounding peak amplitude changes. The contrast with zolpidem—which potentiates peak current at α1-containing receptors but does not slow decay at α3β2γ2—provides a clean comparator for mechanistic studies [4].

Negative Control for α3-Mediated Aggression Studies

SB-205384's demonstrated lack of effect on isolation-induced aggression at 0.5–4 mg/kg, i.p. in male mice [5] establishes it as a valuable negative-control compound. In experimental designs where dissociation of anxiolytic and anti-aggressive effects is critical, SB-205384 provides a subunit-specific tool that produces anxiolysis in the elevated plus-maze [2] while leaving aggressive behavior unchanged [5]. This behavioral dissociation profile is not available from non-selective benzodiazepines, which affect both anxiety and aggression through combined α1/α2/α3/α5 activity.

Application

Selection Property

Validation Focus

α6-containing receptor studies

α6-preferring, flumazenil-insensitive modulation

Species-dependent α6 sensitivity review

α3-mediated anxiolysis research

α1-sparing, non-sedating anxiolytic-like profile

Behavioral dose-range without sedation

IPSC decay kinetics studies

Decay-prolonging mechanism, not peak amplitude

Kinetic isolation from amplitude effects

Aggression-negative control studies

Lack of anti-aggressive activity at anxiolytic doses

Behavioral dissociation from anxiety endpoints

• [1] Heidelberg LS, Warren JW, Fisher JL. SB-205384 is a positive allosteric modulator of recombinant GABAA receptors containing rat α3, α5, or α6 subunit subtypes coexpressed with β3 and γ2 subunits. J Pharmacol Exp Ther. 2013 Oct;347(1):235-241. doi:10.1124/jpet.113.207324. PMID: 23902941. View Source
• [2] Navarro JF, Burón E, Martín-López M. Anxiolytic-like activity of SB-205384 in the elevated plus-maze test in mice. Psicothema. 2006 Feb;18(1):100-104. PMID: 17296016. View Source
• [3] Meadows HJ, Harries MH, Thompson M, Benham CD. Effect of SB-205384 on the decay of GABA-activated chloride currents in granule cells cultured from rat cerebellum. Br J Pharmacol. 1997 Aug;121(7):1334-1338. doi:10.1038/sj.bjp.0701251. PMID: 9257911. View Source
• [4] Meadows HJ, Kumar CS, Pritchett DB, Blackburn TP, Benham CD. SB-205384: a GABAA receptor modulator with novel mechanism of action that shows subunit selectivity. Br J Pharmacol. 1998 Mar;123(6):1253-1259. doi:10.1038/sj.bjp.0701721. PMID: 9559912. View Source
• [5] Navarro JF, Burón E, Martín-López M. Effects of SB-205384, a positive modulator of alpha3-subunit-containing GABA-A receptors, on isolation-induced aggression in male mice. Psicothema. 2008 Feb;20(1):144-147. PMID: 18206077. View Source